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Compound of Interest

Compound Name: Methyl 3-hydroxy-2-nitrobenzoate

Cat. No.: B1315691

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Methyl 3-hydroxy-2-nitrobenzoate. Adherence to these guidelines is vital for
ensuring personnel safety and minimizing environmental impact. The following information is a
synthesis of available data for Methyl 3-hydroxy-2-nitrobenzoate and related nitroaromatic

compounds.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 3-hydroxy-2-nitrobenzoate and similar nitroaromatic compounds are considered
hazardous and require careful handling. They can be irritating to the skin, eyes, and respiratory
system.[1][2][3] Appropriate engineering controls and Personal Protective Equipment (PPE) are
mandatory when working with this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Specifications and
PPE Category Item - K
emarks

Must conform to EN 166 or
) OSHA 29 CFR 1910.133
Eye Protection Safety Goggles )
standards. Required at all

times in the laboratory.

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.

Butyl rubber or Neoprene
gloves are recommended for
handling nitro-compounds.[4]
Nitrile gloves may be suitable
Hand Protection Chemical-Resistant Gloves for short-term splash protection
but should be changed
immediately upon
contamination. Always inspect

gloves for integrity before use.

A flame-resistant lab coat
should be worn and kept fully

Body Protection Laboratory Coat buttoned. For larger quantities,
a chemical-resistant apron

over the lab coat is advised.

All handling of the solid
compound should occur within
a certified chemical fume hood.
i i ) If there is a risk of generating
Respiratory Protection Dust Mask or Respirator )

dust outside of a fume hood, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial when working with Methyl 3-hydroxy-2-nitrobenzoate.
e Preparation and Engineering Controls:

o All manipulations of the solid compound must be conducted in a certified chemical fume
hood to minimize inhalation exposure.

o Ensure that an emergency eyewash station and a safety shower are readily accessible
and have been recently tested.

o Prepare all necessary equipment (spatulas, weighing paper, glassware) within the fume
hood to minimize movement of the chemical.

o Ensure appropriately labeled waste containers are available in the fume hood.

e Weighing and Transfer:
o Conduct all weighing and transfer operations within the fume hood to contain any dust.
o Use appropriate tools to handle the solid, minimizing the creation of dust.

e During the Experiment:

o

Keep all containers with Methyl 3-hydroxy-2-nitrobenzoate clearly labeled.

[¢]

Avoid contact with skin and eyes.

[¢]

Do not eat, drink, or smoke in the laboratory.

o

Wash hands thoroughly after handling the chemical, even if gloves were worn.
o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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o Store away from incompatible materials such as strong oxidizing agents.[2][5]

Disposal Plan

Proper disposal of Methyl 3-hydroxy-2-nitrobenzoate and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Table 2: Waste Disposal Guidelines

Waste Type Disposal Procedure

- Collect all solid waste, including contaminated
weighing paper and spill cleanup materials, in a
) designated, sealed, and clearly labeled
Solid Waste ] ]
hazardous waste container. - The container
should be labeled with "Hazardous Waste" and

the full chemical name.

- Collect all liquid waste containing Methyl 3-

hydroxy-2-nitrobenzoate in a compatible,
Liquid Waste (Solutions) sealed, and clearly labeled hazardous waste

container. - Do not mix with incompatible

wastes.

- Dispose of contaminated gloves and other
Contaminated PPE disposable PPE in a designated hazardous

waste container.

- The first rinse of an empty container must be
collected and disposed of as hazardous waste.
] For highly toxic compounds, the first three
Empty Containers . ,
rinses should be collected.[6] - After appropriate
rinsing, the container can be disposed of

according to institutional guidelines.

- All hazardous waste must be disposed of
_ _ through a licensed professional waste disposal
Final Disposal o ]
service in accordance with local, state, and

federal regulations.[7][8]
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Spill Management Protocol

In the event of a spill, follow these steps:

Evacuate and Alert:

o Immediately alert others in the vicinity and evacuate the immediate area.

o If the spill is large or in a poorly ventilated area, evacuate the entire lab and notify your
supervisor and institutional safety office.

Ventilate:

o Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Don Appropriate PPE:

o Put on the appropriate PPE as outlined in Table 1, including respiratory protection if
necessary.

Contain the Spill:

o For a solid spill, carefully sweep up the material and place it into a labeled, sealed
container for hazardous waste. Avoid actions that could generate dust.[9][10][11]

o Use an inert absorbent material to contain the spill.[10][11][12]

Clean and Decontaminate:

o Clean the spill area with soap and water.

o Collect all cleanup materials in a sealed bag and dispose of it as hazardous waste.

Report:

o Report the incident to your supervisor and the appropriate institutional safety personnel.

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Methyl 3-hydroxy-2-nitrobenzoate.

Quantitative Data
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The following table summarizes available physical and toxicological data for structurally similar

compounds, which can serve as an estimate for Methyl 3-hydroxy-2-nitrobenzoate.

Table 3: Physical and Toxicological Properties

Property

Value (for Methyl 3-
nitrobenzoate)

Value (for Methyl 2-
hydroxy-3-nitrobenzoate)

Molecular Formula

CsH7NO4[13]

CsH7NOs[1]

Molecular Weight 181.15 g/mol [13] 197.15 g/mol [3]
Appearance Crystalline Powder[13] Solid
Melting Point 78-80 °C[13] Not available
Boiling Point 279 °C[13] Not available
Solubility Insoluble in water[13] Not available
May be harmful if swallowed.
o [2] The toxicological properties
Acute Oral Toxicity Category 4[3]
have not been fully
investigated.[2]
Skin Corrosion/Irritation May cause skin irritation.[2] Category 2[3]
Serious Eye Damage/Irritation May cause eye irritation.[2] Category 2[3]

STOT - Single Exposure

May cause respiratory tract

irritation.[2]

Category 3 (Respiratory
irritation)[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl 3-hydroxy-2-nitrobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315691#personal-protective-equipment-for-
handling-methyl-3-hydroxy-2-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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